2-[Methyl-[(5-methylfuran-2-yl)methyl]amino]acetamide

• IUPAC Name: 2-[methyl-[(5-methylfuran-2-yl)methyl]amino]acetamide
• InChI: InChI=1S/C9H14N2O2/c1-7-3-4-8(13-7)5-11(2)6-9(10)12/h3-4H,5-6H2,1-2H3,(H2,10,12)
• InChI Key: GRDRDVYFRKEMHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)CC(=O)N
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol

Description

2-[Methyl-[(5-methylfuran-2-yl)methyl]amino]acetamide, commonly known as MFA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MFA is a member of the class of compounds known as furan derivatives, and it has been shown to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MFA is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. MFA has been shown to inhibit the activity of enzymes involved in the synthesis of nucleotides, which may contribute to its anti-tumor activity. MFA has also been shown to modulate the activity of various receptors and ion channels in neurons, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MFA has been shown to exhibit a wide range of biochemical and physiological effects in cells and organisms. In addition to its anti-tumor and neuroprotective effects, MFA has been shown to have anti-inflammatory, antioxidant, and anti-apoptotic effects. MFA has also been shown to modulate the activity of various enzymes and proteins involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

MFA has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, MFA has some limitations, including its relatively low potency and selectivity for certain targets.

Future Directions

There are several future directions for research on MFA. One area of research is the development of more potent and selective analogs of MFA for use in cancer research and other fields. Another area of research is the elucidation of the precise mechanisms of action of MFA, which may lead to the development of new therapeutic strategies. Finally, the potential use of MFA as a diagnostic tool in cancer research and other fields should be explored further.

Synthesis Methods

MFA can be synthesized through a multi-step process that involves the reaction of 5-methylfurfural with methylamine, followed by the reaction of the resulting intermediate with chloroacetyl chloride. The final product, MFA, is obtained through the reaction of the intermediate with ammonia.

Scientific Research Applications

MFA has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroscience, and immunology. In cancer research, MFA has been shown to exhibit anti-tumor activity by inhibiting the growth of cancer cells. In neuroscience, MFA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In immunology, MFA has been shown to have immunomodulatory effects by regulating the activity of immune cells.